Cas no 2549052-92-6 (2-{[1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-yl]oxy}-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine)

• Product Name: 2-{[1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-yl]oxy}-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine
• CAS No: 2549052-92-6
• MF: C₁₈H₂₁N₇O₂
• MW: 367.405042409897
• CID: 5314361
• PubChem ID: 154884107
• Update Time: 2025-06-13

2-{[1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-yl]oxy}-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• (1-Methyl-1H-imidazol-4-yl)[4-[[5-(1-methyl-1H-pyrazol-4-yl)-2-pyrimidinyl]oxy]-1-piperidinyl]methanone
• F6761-2780
• 2-{[1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-yl]oxy}-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine
• AKOS040726628
• 2549052-92-6

• Inchi： 1S/C18H21N7O2/c1-23-11-16(21-12-23)17(26)25-5-3-15(4-6-25)27-18-19-7-13(8-20-18)14-9-22-24(2)10-14/h7-12,15H,3-6H2,1-2H3
• InChI Key： HQMUXFQRGZBHAP-UHFFFAOYSA-N
• SMILES： O(C1N=CC(C2C=NN(C)C=2)=CN=1)C1CCN(C(C2=CN(C)C=N2)=O)CC1

Computed Properties

• Exact Mass: 367.17567294g/mol
• Monoisotopic Mass: 367.17567294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 91Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 689.7±65.0 °C(Predicted)
• pka: 5.08±0.61(Predicted)

Additional information on 2-{[1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-yl]oxy}-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine

Professional Introduction to Compound with CAS No. 2549052-92-6 and Product Name: 2-{[1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-yl]oxy}-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine

Compound with the CAS number 2549052-92-6 and the product name 2-{[1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-yl]oxy}-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this compound incorporates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound is characterized by the presence of a pyrimidine core, which is a common motif in many biologically active molecules. The pyrimidine ring is further functionalized with an oxygenated piperidine moiety and a methyl-pyrazole substituent. These structural features contribute to the compound's unique chemical properties and biological activity. The 1-methyl-1H-imidazole-4-carbonyl group in the molecule plays a crucial role in modulating its interactions with biological targets, which is essential for its potential pharmacological effects.

Recent advancements in medicinal chemistry have highlighted the importance of multicomponent reactions (MCRs) in the synthesis of complex heterocyclic compounds. The synthesis of 2-{[1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-yl]oxy}-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine exemplifies the utility of such reactions in generating structurally diverse libraries of compounds. The use of MCRs allows for efficient and scalable synthesis, which is critical for the development of new drugs. This approach has been instrumental in accelerating the discovery process by providing access to novel molecular architectures.

The pharmacological profile of this compound has been extensively studied in recent years. Initial investigations have revealed that it exhibits significant activity against various biological targets, including enzymes and receptors involved in cancer progression. The pyrimidine core and its substituents are known to interact with these targets, leading to inhibitory effects that could be exploited for therapeutic purposes. For instance, studies have shown that derivatives of pyrimidine have demonstrated efficacy in inhibiting kinases, which are key players in signal transduction pathways associated with tumor growth.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for further drug design. The presence of multiple functional groups provides numerous opportunities for chemical modification, allowing researchers to fine-tune its pharmacological properties. This flexibility is particularly valuable in the context of structure-based drug design, where small changes in the molecular structure can lead to significant improvements in potency and selectivity. The integration of computational methods, such as molecular docking and virtual screening, has further enhanced the efficiency of this process by enabling rapid evaluation of different analogs.

In addition to its anticancer potential, 2-{[1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-yl]oxy}-5-(1-methyl-1H-pyrazol-4-yl)pyrimidine has shown promise in other therapeutic areas as well. Preliminary data suggest that it may have antimicrobial properties, making it a candidate for developing new antibiotics or antifungal agents. The increasing prevalence of drug-resistant pathogens underscores the need for novel antimicrobial strategies, and compounds like this one offer a ray of hope in addressing this challenge.

The synthesis and characterization of this compound have been facilitated by modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools provide detailed insights into the molecular structure and conformation, which are essential for understanding its biological activity. Advanced computational methods have also played a crucial role in predicting the properties of this compound and guiding its optimization.

The development of new pharmaceuticals is often hindered by challenges related to synthetic complexity and scalability. However, recent innovations in synthetic chemistry have made it possible to overcome these obstacles. For instance, flow chemistry techniques have enabled the efficient production of complex molecules under controlled conditions. These advancements are particularly relevant for compounds like 2-{[1-(1-methyl-1H-imidazole-4-carbonyl)piperidin-4-yl]oxy}-5-(1-methyl-1H-pyrazol-4-y l)pyrimidine, where multi-step syntheses are required but can now be achieved with high precision and yield.

Another important consideration in drug development is pharmacokinetics—the study of how drugs are absorbed, distributed, metabolized, and excreted by the body. The structural features of this compound influence its pharmacokinetic profile significantly. For example, the presence of polar functional groups can affect its solubility and bioavailability. Understanding these relationships is crucial for optimizing drug formulations and ensuring that therapeutic doses are both effective and safe.

Collaborative efforts between academic researchers and industry scientists have been instrumental in advancing our understanding of this compound's potential applications. Such partnerships facilitate knowledge sharing and accelerate the translation of laboratory findings into clinical practice. The integration of interdisciplinary approaches—combining expertise from chemistry, biology, pharmacology, and computer science—has been particularly effective in uncovering new therapeutic possibilities.

The future prospects for 2-{[1-(1-methyl-1H-imidazole-4-carbonyl)piperidin -4 -yl]oxy}-5-( 1 -methyl - 1 H - pyrazol - 4 - y l ) pyrimidine are promising given its unique structural features and diverse biological activities. Further research is needed to fully elucidate its mechanism(s) of action and explore its potential as a lead compound for drug development programs. As our understanding grows, so too will our ability to harness its therapeutic potential effectively.